Cas no 16746-86-4 (1-Hexene,2,3-dimethyl-)

1-Hexene,2,3-dimethyl- Properties

Names and Identifiers

• 1-Hexene,2,3-dimethyl-
• 2,3-DIMETHYL-1-HEXENE
• 2,3-dimethylhex-1-ene
• 1-Hexene,2,3-dimethyl
• 2,3-Dimethyl-1-hexen
• 2,3-Dimethyl-hex-1-en
• 2,3-dimethyl-hex-1-ene
• 2,3-Dimethylhexen
• 2,3-Dimethylhexen-1
• 2,4-Dimethyl hexene-1
• 2-sec-Butylpropen
• EINECS 240-805-6
• QSPL 112
• 1-Hexene, 2,3-dimethyl-
• LVLXQRZPKUFJJQ-UHFFFAOYSA-N
• NS00052432
• 16746-86-4
• DTXSID90871261
• MFCD00039950
• FT-0637421
• AKOS006229883
• 2, 3-DIMETHYL-1-HEXENE 99%
• +Expand

• InChIKey： LVLXQRZPKUFJJQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16/c1-5-6-8(4)7(2)3/h8H,2,5-6H2,1,3-4H3
• SMILES： CC(C(C)CCC)=C

Computed Properties

• Exact Mass: 112.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 112.125
• Heavy Atom Count: 8
• Complexity: 72.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.99870
• PSA: 0.00000
• Refractive Index: 1.4089
• Boiling Point: 120.2°C (estimate)
• Melting Point: -103.01°C (estimate)
• Flash Point: 6.7°C
• Density: 0.7172